Cas no 90921-32-7 (Benzonitrile,3-hydroxy-4-(1-methylethyl)-)
90921-32-7 structure
Product Name:Benzonitrile,3-hydroxy-4-(1-methylethyl)-
CAS No:90921-32-7
MF:C10H11NO
MW:161.200442552567
CID:798970
PubChem ID:45096146
Update Time:2025-04-19
Benzonitrile,3-hydroxy-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-hydroxy-4-(1-methylethyl)-
- 3-hydroxy-4-propan-2-ylbenzonitrile
- Benzonitrile, 3-hydroxy-4-isopropyl- (7CI)
- SCHEMBL24594978
- 3-HYDROXY-4-(PROPAN-2-YL)BENZONITRILE
- 3-Hydroxy-4-isopropyl-benzonitril
- MB22460
- 90921-32-7
-
- Inchi: 1S/C10H11NO/c1-7(2)9-4-3-8(6-11)5-10(9)12/h3-5,7,12H,1-2H3
- InChI Key: BSZVFYXOLIBPPN-UHFFFAOYSA-N
- SMILES: OC1C=C(C#N)C=CC=1C(C)C
Computed Properties
- Exact Mass: 161.084
- Monoisotopic Mass: 161.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44A^2
- XLogP3: 2.4
Benzonitrile,3-hydroxy-4-(1-methylethyl)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
90921-32-7 (Benzonitrile,3-hydroxy-4-(1-methylethyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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